Cas no 2245255-65-4 (GSK2807)

• Product Name: GSK2807
• CAS No: 2245255-65-4
• MF: C₁₉H₃₂N₈O₅
• MW: 452.51
• CID: 5143096
• PubChem ID: 118797898
• Update Time: 2024-11-05

GSK2807 Chemical and Physical Properties

Names and Identifiers

• GSK2807
• GSK-2807 (GSK 2807
• (2S)-2-amino-4-[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-[3-(dimethylamino)propyl]amino]butanoic acid
• EX-A2734
• 2245255-65-4
• GSK-2807
• SCHEMBL19586501
• (S)-2-amino-4-((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)(3-(dimethylamino)propyl)amino)butanoic acid
• Q27456186
• 5'-{[(3s)-3-Amino-3-Carboxypropyl][3-(Dimethylamino)propyl]amino}-5'-Deoxyadenosine
• 62X

• Inchi： 1S/C19H32N8O5/c1-25(2)5-3-6-26(7-4-11(20)19(30)31)8-12-14(28)15(29)18(32-12)27-10-24-13-16(21)22-9-23-17(13)27/h9-12,14-15,18,28-29H,3-8,20H2,1-2H3,(H,30,31)(H2,21,22,23)/t11-,12+,14+,15+,18+/m0/s1
• InChI Key： FYXRZDCUJHGULY-URQYDQELSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](CN(CCCN(C)C)CC[C@H](N)C(=O)O)O[C@H]1N1C=NC2=C(N=CN=C12)N)O

Computed Properties

• Exact Mass: 452.24956615g/mol
• Monoisotopic Mass: 452.24956615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 189Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides